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Compound of Interest

Compound Name: 4-Bromophthalic acid

Cat. No.: B181821 Get Quote

For immediate reference, treat 4-Bromophthalic acid as a hazardous, halogenated organic

waste. Accurate segregation from other waste streams is critical for safety and compliant

disposal. This guide provides essential safety and logistical information for the proper disposal

of 4-Bromophthalic acid, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is crucial for ensuring laboratory safety and

environmental protection.

Essential Safety and Handling Precautions
Before handling or disposing of 4-Bromophthalic acid, it is imperative to be familiar with its

hazards. This compound is classified as an irritant, causing skin and serious eye irritation, and

may cause respiratory irritation.[1][2][3]

Always wear appropriate Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Hand Protection: Chemical-resistant gloves.

Body Protection: A lab coat or other protective clothing to prevent skin contact.

Handle 4-Bromophthalic acid in a well-ventilated area, preferably within a chemical fume

hood, to minimize the risk of inhalation.[2]
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Quantitative Data Summary
The following table summarizes key quantitative data for 4-Bromophthalic acid for easy

reference.

Property Value

Molecular Formula C₈H₅BrO₄

Molecular Weight 245.03 g/mol [1][4]

Melting Point 161-167 °C[5]

Appearance White to pale cream crystals or powder[5]

GHS Hazard Statements H315, H319, H335[1]

**Step-by-Step Disposal Protocol
The proper disposal of 4-Bromophthalic acid involves a systematic approach from the point of

generation to final collection. As a halogenated organic compound, it must be segregated from

non-halogenated waste streams.

1. Waste Segregation and Container Selection:

Primary Waste Stream: Designate a specific, compatible, and clearly labeled waste container

for "Halogenated Organic Solids."

Incompatible Wastes: Do not mix 4-Bromophthalic acid with:

Non-halogenated organic waste

Acids or bases

Heavy metal waste

Strong oxidizing or reducing agents

Aqueous waste
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2. Waste Accumulation:

Transfer solid 4-Bromophthalic acid waste into the designated halogenated organic solids

container.

For materials contaminated with 4-Bromophthalic acid (e.g., gloves, weighing paper), place

them in a sealed bag or a dedicated container also labeled as "Halogenated Organic Waste."

Ensure the waste container is kept tightly closed except when adding waste.

Do not fill the container beyond 90% of its capacity to allow for expansion and prevent spills.

3. Labeling:

Immediately label the waste container with "Hazardous Waste," the full chemical name "4-
Bromophthalic acid," and the approximate amount.

Include the date when the first waste was added.

4. Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

that is cool, dry, and well-ventilated.

Ensure the storage area is away from incompatible materials.

5. Disposal and Pickup:

Once the waste container is full, arrange for its collection by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal service.

Never dispose of 4-Bromophthalic acid down the drain or in the regular trash.[2]

**Spill and Emergency Procedures
In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

For minor spills:
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Alert personnel in the immediate area.

Wearing appropriate PPE, use a dry clean-up procedure to avoid generating dust.[2]

Carefully sweep or vacuum the spilled material and place it in a labeled, sealed container for

disposal as hazardous waste.

Wash the spill area with soap and water.

For major spills:

Evacuate the area and alert your institution's emergency response team.

Prevent the spilled material from entering drains or waterways.[6]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 4-
Bromophthalic acid.
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Caption: Logical workflow for the proper disposal of 4-Bromophthalic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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